Evaluation of water displacement energetics in protein binding sites with grid cell theory†
Physical Chemistry Chemical Physics Pub Date: 2015-01-12 DOI: 10.1039/C4CP05572A
Abstract
Excess free energies, enthalpies and entropies of water in protein binding sites were computed via classical simulations and Grid Cell Theory (GCT) analyses for three pairs of congeneric ligands in complex with the proteins scytalone dehydratase, p38α MAP kinase and EGFR kinase respectively. Comparative analysis is of interest since the binding modes for each ligand pair differ in the displacement of one binding site water molecule, but significant variations in relative binding affinities are observed. Protocols that vary in their use of restraints on protein and ligand atoms were compared to determine the influence of protein–ligand flexibility on computed water structure and energetics, and to assess protocols for routine analyses of protein–ligand complexes. The GCT-derived binding affinities correctly reproduce experimental trends, but the magnitude of the predicted changes in binding affinities is exaggerated with respect to results from a previous Monte Carlo Free Energy Perturbation study. Breakdown of the GCT water free energies into enthalpic and entropic components indicates that enthalpy changes dominate the observed variations in energetics. In EGFR kinase GCT analyses revealed that replacement of a pyrimidine by a cyanopyridine perturbs water energetics up three hydration shells away from the ligand.
Recommended Literature
- [1] Surface plasmon enhanced photoluminescence from porous silicon nanowires decorated with gold nanoparticles†
- [2] The examination of fruits and jams by lead precipitation
- [3] Rapid simultaneous electrochemical sensing of tea polyphenols†
- [4] Panchromatic terthiophenyl-benzodithiophene conjugated porphyrin donor for efficient organic solar cells†
- [5] Diastereoselective silylene transfer reactions to chiral enantiopure alkenes: effects of ligand size and substrate bias†
- [6] Luminescent silicon nanoparticles for distinctive tracking of cellular targeting and trafficking
- [7] Construction of shrimp shell (SS) waste-based carbon electrode-gel polymer electrolyte (GPE) system for flexible symmetric supercapacitors†
- [8] Introducing the triangular BN nanodot or its cooperation with the edge-modification via the electron-donating/withdrawing group to achieve the large first hyperpolarizability in a carbon nanotube system
- [9] New aspects of improving the performance of WO3 thin films for photoelectrochemical water splitting by tuning the ultrathin depletion region†
- [10] Hanging Pt hollow nanocrystal assemblies on graphene resulting in an enhanced electrocatalyst†
Journal Name：Physical Chemistry Chemical Physics
Research Products
-
CAS no.: 101713-87-5
-
Nitrogen oxide (15NO)(8CI,9CI)
CAS no.: 15917-77-8